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Compound of Interest

Compound Name: Ophiopogonin B

Cat. No.: B600621 Get Quote

An In-depth Technical Guide to Ophiopogonin B
For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of promising natural compounds is paramount. Ophiopogonin B, a steroidal

saponin primarily isolated from the tubers of Ophiopogon japonicus, has garnered significant

interest for its diverse pharmacological activities. This technical guide provides a detailed

overview of the chemical structure of Ophiopogonin B, its physicochemical properties, a

representative experimental protocol for its isolation, and an illustration of its structural

relationships.

Chemical Structure and Properties
Ophiopogonin B is a complex steroidal saponin.[1] Its structure is characterized by a

spirostane-type aglycone, ruscogenin, linked to a disaccharide moiety. Specifically, it is

identified as ruscogenin 1-O-α-L-rhamnopyranosyl-(1→2)-β-D-fucopyranoside.[2] This linkage

to the C1 hydroxyl group of the aglycone is a noteworthy feature.[2]

The molecular formula of Ophiopogonin B is C₃₉H₆₂O₁₂[1][3][4][5][6], and its molecular weight

is 722.91 g/mol .[3][5][6] The compound is typically a powder in its physical form.[3][4]

For ease of reference, the key physicochemical properties of Ophiopogonin B are

summarized in the table below.
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Property Value Source

Molecular Formula C₃₉H₆₂O₁₂ [1][3][4][5][6]

Molecular Weight 722.91 g/mol [3][5][6]

CAS Number 38971-41-4 [3][4]

IUPAC Name

(2S,3R,4R,5R,6S)-2-

[(2R,3R,4S,5R,6R)-4,5-

dihydroxy-2-

[(1S,2S,4S,5'R,6R,7S,8R,9S,1

2S,13R,14R,16R)-16-hydroxy-

5',7,9,13-tetramethylspiro[5-

oxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.

0¹³,¹⁸]icos-18-ene-6,2'-

oxane]-14-yl]oxy-6-

methyloxan-3-yl]oxy-6-

methyloxane-3,4,5-triol

[7][8]

Synonyms
Prosapogenin D3, OJV-III, (-)-

Ophiopogonin B
[1][4][6][7]

Physical Description Powder [3][4]

Purity 95%~99% [4]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[3][8]

Experimental Protocols
The isolation and purification of Ophiopogonin B are critical for its study and potential

therapeutic application. The following is a representative experimental protocol for its extraction

from Ophiopogon japonicus.

Protocol: Isolation of Ophiopogonin B from Ophiopogon japonicus

Extraction: The dried and powdered tubers of Ophiopogon japonicus are extracted with

methanol at room temperature. The extraction process is repeated multiple times to ensure a
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comprehensive recovery of the saponins.

Concentration: The combined methanolic extracts are concentrated under reduced pressure

to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and then partitioned

successively with different organic solvents of increasing polarity, such as petroleum ether,

chloroform, and n-butanol. The saponins, including Ophiopogonin B, will be enriched in the

n-butanol fraction.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on

a silica gel column. The column is eluted with a gradient of chloroform and methanol.

Further Purification: Fractions containing Ophiopogonin B, as identified by thin-layer

chromatography (TLC), are pooled and further purified by repeated column chromatography

on silica gel or by using other techniques like preparative high-performance liquid

chromatography (HPLC).

Characterization: The purified Ophiopogonin B is identified and its structure confirmed

using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[4]

Structural Relationships
The chemical structure of Ophiopogonin B is fundamentally based on its aglycone,

ruscogenin. The following diagram illustrates this hierarchical relationship.
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Structural relationship of Ophiopogonin B.
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Signaling Pathways and Biological Activity
Ophiopogonin B has demonstrated significant potential as a therapeutic agent, particularly in

oncology. It is a prospective inhibitor of the PI3K/Akt signaling pathway.[3] Research has shown

that Ophiopogonin B can induce apoptosis, mitotic catastrophe, and autophagy in cancer

cells.[3][4] The diagram below illustrates a simplified workflow of its proposed mechanism of

action in cancer cells.
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Proposed mechanism of action of Ophiopogonin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 38971-41-4: Ophiopogonin B | CymitQuimica [cymitquimica.com]

2. Studies on the Constituents of Ophiopogonis Tuber. II. On the Structure of Ophiopogonin
B [jstage.jst.go.jp]

3. Ophiopogonin B | CAS:38971-41-4 | Manufacturer ChemFaces [chemfaces.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b600621?utm_src=pdf-body
https://www.chemfaces.com/natural/Ophiopogonin-B-CFN98555.html
https://www.benchchem.com/product/b600621?utm_src=pdf-body
https://www.chemfaces.com/natural/Ophiopogonin-B-CFN98555.html
https://www.phytopurify.com/OphiopogoninB-p-4395.html
https://www.benchchem.com/product/b600621?utm_src=pdf-body-img
https://www.benchchem.com/product/b600621?utm_src=pdf-body
https://www.benchchem.com/product/b600621?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/38971-41-4/
https://www.jstage.jst.go.jp/article/cpb1958/20/8/20_8_1729/_article
https://www.jstage.jst.go.jp/article/cpb1958/20/8/20_8_1729/_article
https://www.chemfaces.com/natural/Ophiopogonin-B-CFN98555.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. CAS 38971-41-4 | Ophiopogonin B [phytopurify.com]

5. ophiopogonin B | 38971-41-4 [chemicalbook.com]

6. Natural Product Description|Ophiopogonin B [sinophytochem.com]

7. Ophiopogonin B | C39H62O12 | CID 46173857 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. China Ophiopogonin B Manufacturers and Suppliers - Wholesale Products - Baoji Herbest
Bio-Tech Co.,Ltd [bjherbest.com]

To cite this document: BenchChem. [What is the chemical structure of Ophiopogonin B].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600621#what-is-the-chemical-structure-of-
ophiopogonin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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